ethyl 1-[(3-chloro-1-benzothien-2-yl)carbonyl]-4-piperidinecarboxylate

• IUPAC Name: ethyl 1-(3-chloro-1-benzothiophene-2-carbonyl)piperidine-4-carboxylate
• InChI: InChI=1S/C17H18ClNO3S/c1-2-22-17(21)11-7-9-19(10-8-11)16(20)15-14(18)12-5-3-4-6-13(12)23-15/h3-6,11H,2,7-10H2,1H3
• InChI Key: WMROBSKSEMCMLS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)C(=O)C2=C(C3=CC=CC=C3S2)Cl
• Molecular Formula: C17H18ClNO3S
• Molecular Weight: 351.8 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves reactions between specific carbonyl chlorides and ethyl piperidine-4-carboxylate, suggesting a potential pathway for synthesizing ethyl 1-[(3-chloro-1-benzothien-2-yl)carbonyl]-4-piperidinecarboxylate. For example, the synthesis of ethyl 1-(1,2,3-benzothiadiazol-7-ylcarbon­yl)piperidine-4-carboxylate through reaction between 1,2,3-benzothiadiazole-7-carbonyl chloride and ethyl piperidine-4-carboxylate indicates a method that could be adapted for our target compound (Zhao et al., 2006).

Molecular Structure Analysis

The molecular structure of related compounds is characterized by specific conformations and bonding patterns, such as the chair conformation of the piperidine ring, which could be relevant for understanding the structure of this compound. Weak intermolecular C—H⋯O hydrogen bonds have been noted to stabilize crystal packing, a characteristic that might be present in our target compound as well (Zhao et al., 2006).

Chemical Reactions and Properties

Related research into the reactivity of similar compounds with secondary amines and other agents provides insights into possible chemical reactions and properties of this compound. These studies reveal how such compounds can undergo transformations to yield new derivatives, indicating a variety of chemical behaviors and reactivity patterns that could be expected from our target compound (Vasileva et al., 2018).

Physical Properties Analysis

While direct data on the physical properties of this compound was not available, research on similar compounds can provide clues. Properties such as solubility, melting points, and crystalline structure are often explored through X-ray crystallography and spectroscopic methods, offering a foundation to predict the physical characteristics of our compound of interest (Khan et al., 2013).

Chemical Properties Analysis

The chemical properties of related compounds, including reactivity, stability, and interaction with other molecules, provide a basis for understanding the chemical nature of this compound. Studies involving the synthesis and reactivity of similar compounds offer insights into potential chemical behaviors and interactions that could be expected from the target compound (Kumar et al., 2016).

Safety and Hazards

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